Cas no 915924-40-2 (N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine)

• Product Name: N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine
• CAS No: 915924-40-2
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 1069218
• PubChem ID: 28063874
• Update Time: 2025-06-11

N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine Chemical and Physical Properties

Names and Identifiers

• N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)ethanamine
• CHEMBRDG-BB 4012872
• N-[(5-Ethyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine
• N-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]ethanamine(SALTDATA: FREE)
• CS-0367588
• 915924-40-2
• DTXSID40650861
• AKOS009118549
• BS-36442
• ethyl[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]amine
• N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine

• MDL： MFCD08691562
• Inchi： 1S/C7H13N3O/c1-3-6-9-10-7(11-6)5-8-4-2/h8H,3-5H2,1-2H3
• InChI Key： QLNBHJBPDCQEQQ-UHFFFAOYSA-N
• SMILES： O1C(CC)=NN=C1CNCC

Computed Properties

• Exact Mass: 155.10600
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 50.95000
• LogP: 1.13240

N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine

Professional Introduction to N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine (CAS No. 915924-40-2)

N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 915924-40-2, has garnered attention due to its structural features and its potential applications in drug development. The presence of an 1,3,4-oxadiazole moiety in its molecular framework suggests a high likelihood of interesting pharmacological properties, making it a subject of intense interest for researchers.

The chemical structure of N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine consists of a central 1,3,4-oxadiazole ring substituted with an ethyl group at the 5-position and an amine functional group at the 2-position. This arrangement contributes to the compound's versatility and reactivity, which are crucial factors in medicinal chemistry. The amine group not only facilitates further functionalization but also suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in oxadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. The 1,3,4-oxadiazole core is known for its stability and ability to engage in multiple types of hydrogen bonding interactions, which can enhance binding affinity and selectivity in drug design. The ethyl substituent at the 5-position of the oxadiazole ring may influence the electronic properties of the molecule, potentially modulating its biological activity.

The synthesis of N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps typically include the formation of the oxadiazole ring through cyclocondensation reactions followed by functional group transformations to introduce the ethyl and amine groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance synthetic efficiency and regioselectivity.

Recent studies have highlighted the potential of N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine as a lead compound for developing novel therapeutic agents. Its structural motif is reminiscent of known bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. Preliminary computational studies have suggested that this compound may interact with specific protein targets involved in disease pathways, warranting further experimental investigation.

The pharmacological profile of N-(5-ethyl-1,3,4-oxadiazol-2-yl)methylethanamine is under active investigation by research teams worldwide. In vitro assays have been conducted to evaluate its interaction with enzymes such as kinases and cytochrome P450 enzymes, which are critical targets in drug discovery. Additionally, cell-based assays have been utilized to assess its cytotoxicity and potential effects on cell proliferation and differentiation.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. N-(5-Ethyl)-1H-[1]benzazepinone (CAS No: 6140210) is one such intermediate that has been explored in conjunction with other reagents to synthesize N-(5-Ethyl)-7H-[1]benzazepinone (CAS No: 6140210). These compounds serve as valuable building blocks in medicinal chemistry due to their structural complexity and functional diversity.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of N-(5-Ethyl)-7H-[1]benzazepinone with biological targets. These virtual screening approaches help identify promising candidates for further optimization while reducing the time and cost associated with traditional high-throughput screening methods.

The future prospects for N-(5-Ethyl)-7H-[1]benzazepinone are promising as it continues to be explored for its pharmacological potential. Researchers are optimistic about its role in developing novel treatments for various diseases by targeting key pathological mechanisms. As our understanding of biological systems grows more sophisticated so too does our ability to design molecules that can interact selectively with disease-causing pathways.

In conclusion,N-(5-Ethyl)-7H-[1]benzazepinone represents an exciting opportunity for innovation within pharmaceutical research.Several research groups are working diligently toward harnessing this compound's full therapeutic potential through both experimental validation and computational modeling approaches.As new discoveries emerge regarding this molecule's biology we can anticipate further refinement into viable drug candidates that address unmet medical needs worldwide.